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Compound of Interest

Compound Name: Tebuconazole-d9

Cat. No.: B565720 Get Quote

An in-depth guide to the properties, analytical applications, and experimental protocols for

Tebuconazole-d9, a crucial internal standard in residue analysis.

This technical guide provides comprehensive information on Tebuconazole-d9 for

researchers, scientists, and professionals in drug development and analytical chemistry.

Tebuconazole-d9 is the deuterated analogue of Tebuconazole, a broad-spectrum triazole

fungicide. Its primary application is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of Tebuconazole residues in various matrices.

Core Compound Information
Parameter Value Reference(s)

CAS Number 1246818-83-6 [1][2]

Molecular Formula C₁₆H₁₃D₉ClN₃O [1][2]

Quantification of Tebuconazole in Environmental
Matrices
Tebuconazole-d9 is instrumental in the precise analysis of Tebuconazole in environmental

samples such as soil and water. The use of a stable isotope-labeled internal standard is the

gold standard in quantitative mass spectrometry, as it effectively compensates for matrix effects

and variations in sample preparation and instrument response.
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Experimental Protocol: Analysis in Soil
This protocol is based on the validated method for determining Tebuconazole residues in soil

using LC-MS/MS.

1. Sample Preparation and Extraction

Weigh 20 g of the soil sample into a suitable container.

Extract the sample using a microwave extractor with a 7:3 (v/v) mixture of methanol and

water.

After extraction, allow the solution to cool.

Fortify the extract with an internal standard solution of Tebuconazole-d9.

Transfer approximately 1.5 ml of the extract into a 2 ml HPLC vial.

Centrifuge the vial for 10 minutes at 3500 rpm to pellet fine soil particulates.

Take a 1 ml aliquot of the supernatant and dilute it with 1 ml of a 7:3 (v/v) methanol/water

mixture.

The sample is now ready for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

HPLC System: Shimadzu HPLC system or equivalent.

Mass Spectrometer: Applied Biosystems API 5500 mass spectrometer or equivalent.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary: Method Validation in Soil
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Parameter Value

Limit of Quantitation (LOQ) 10.0 ng/g (ppb)

Calibration Range 0.00 to 200 ppb

Correlation Coefficient (r²) >0.99

Experimental Protocol: Analysis in Water
This protocol details the analysis of Tebuconazole in drinking and surface water.

1. Sample Preparation

Take an aliquot of the water sample.

Amend the sample with formic acid.

Add the Tebuconazole-d9 internal standard.

Inject the sample directly into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

HPLC System: Agilent 1200 HPLC with a Sciex® Triple Quad™ 4000 mass spectrometer or

equivalent.

Column: Phenomenex® Luna® C18(2)-HST (50 x 2 mm, 2.5 µm particle size).

Column Temperature: 40°C.

Injection Volume: 50.0 µL.

MS System Temperature: 450°C.

MRM Transitions:

Tebuconazole: m/z 308.2 → 70.0 (quantifier), m/z 308.2 → 125.0 (qualifier)
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Tebuconazole-d9 (as Tebuconazole-¹⁵N₃): m/z 313.1 → 75.0

Quantitative Data Summary: Method Validation in Water

Parameter Value

Limit of Quantitation (LOQ) 0.05 ng/mL

Limit of Detection (LOD) 0.025 ng/mL

Recovery at LOQ 84.4 - 110%

Recovery at 10x LOQ 96.0 - 103%

Quantification of Tebuconazole in Biological
Matrices
The accurate determination of Tebuconazole residues in biological tissues is critical for

toxicology studies and food safety assessments. Tebuconazole-d9 serves as a reliable

internal standard in these applications.

Experimental Protocol: Analysis in Animal Tissue (Pigs)
1. Sample Preparation and Extraction

Homogenize 2 g of tissue or 2 mL of blood with 10 mL of distilled water for 10 minutes.

Add 20 mL of acetonitrile and 5 g of sodium chloride.

Stir the mixture for 10 seconds and then shake for 60 minutes.

Centrifuge the extract at 2,200 x g for 5 minutes.

Inject a 5 µL aliquot of the supernatant into the LC-MS/MS system.

2. LC-MS/MS Instrumentation

System: QTRAP 4500 LC-MS/MS system (SCIEX) or equivalent.
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Quantitative Data Summary: Method Validation in Porcine Tissue

Parameter Value

Limit of Quantitation (LOQ) < 0.02 mg/kg

Analytical Workflow Diagram
The following diagram illustrates the general workflow for the quantification of Tebuconazole

using Tebuconazole-d9 as an internal standard.
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General analytical workflow for Tebuconazole quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Liquid chromatography tandem mass spectrometry method using solid-phase extraction
and bead-beating-assisted matrix solid-phase dispersion to quantify the fungicide
tebuconazole in controlled frog exposure study: analysis of water and animal tissue -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Tebuconazole-d9: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b565720?utm_src=pdf-body
https://www.benchchem.com/product/b565720?utm_src=pdf-body-img
https://www.benchchem.com/product/b565720?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25277103/
https://pubmed.ncbi.nlm.nih.gov/25277103/
https://pubmed.ncbi.nlm.nih.gov/25277103/
https://pubmed.ncbi.nlm.nih.gov/25277103/
https://www.researchgate.net/publication/266582690_Liquid_chromatography_tandem_mass_spectrometry_method_using_solid-phase_extraction_and_bead-beating-assisted_matrix_solid-phase_dispersion_to_quantify_the_fungicide_tebuconazole_in_controlled_frog_exp
https://www.benchchem.com/product/b565720#tebuconazole-d9-cas-number-and-molecular-formula
https://www.benchchem.com/product/b565720#tebuconazole-d9-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b565720#tebuconazole-d9-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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